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Compound of Interest

Compound Name: 3,7-Dichlorocinnoline

CAS No.: 817209-49-7

Cat. No.: B13129858

Get Quote

Technical Profile: 3,7-Dichlorocinnoline
Chemical Identity & Structural Logic
3,7-Dichlorocinnoline is a diazanaphthalene scaffold characterized by a 1,2-nitrogen

placement within the bicyclic core. Unlike its quinoline (1-nitrogen) or quinoxaline (1,4-nitrogen)

analogues, the cinnoline core possesses a unique electronic signature due to the N=N bond,

which imparts distinct dipole moments and hydrogen-bonding capabilities.
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Property Data / Descriptor

IUPAC Name 3,7-Dichlorocinnoline

CAS Registry Number 817209-49-7

Molecular Formula C₈H₄Cl₂N₂

Molecular Weight 199.04 g/mol

SMILES Clc1ccc2c(c1)cc(Cl)nn2

Predicted LogP ~3.2 (Lipophilic)

Solubility
Soluble in DMSO, DCM, CHCl₃; Poor water

solubility

Appearance Off-white to pale yellow crystalline solid

Structural Reactivity Analysis
The molecule features two chlorine substituents with disparate electronic environments:

C3-Chlorine: Adjacent to the diaza-linkage. This position is electronically activated, making it

highly susceptible to palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) and

nucleophilic aromatic substitution (SNAr) under forcing conditions.

C7-Chlorine: Located on the benzenoid ring. This position behaves similarly to a standard

aryl chloride, requiring more active catalytic systems (e.g., bulky phosphine ligands) for

functionalization.

Synthesis Protocols
The synthesis of 3,7-dichlorocinnoline is rarely achieved via direct chlorination of the parent

heterocycle. Instead, a de novo ring construction strategy is preferred to ensure regiochemical

purity.

Route A: The Modified Richter/Widman-Stoermer
Cyclization
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This route builds the cinnoline core from an aniline precursor, followed by functional group

manipulation.

Step 1: Synthesis of 7-Chlorocinnolin-3-ol
The formation of the diaza-ring is achieved by diazotization of an appropriately substituted

amino-styrene or amino-alkyne derivative. A robust pathway involves the cyclization of 2-

amino-4-chlorophenylacetic acid derivatives or related diazonium intermediates.

Precursor: 2-Amino-4-chlorobenzaldehyde or 2-amino-4-chloroacetophenone (modified).

Reagents: NaNO₂ (sodium nitrite), HCl, followed by thermal cyclization.

Mechanism: The diazonium salt attacks the electron-rich alkene or enolizable ketone

pendant arm to close the pyridazine ring.

Step 2: Deoxychlorination (The Key Transformation)
Conversion of the C3-hydroxyl group (tautomeric with the amide) to the chloride.

Reagents: Phosphorus oxychloride (POCl₃), catalytic N,N-Dimethylaniline.

Conditions: Reflux (105°C) for 2-4 hours.

Protocol:

Charge a round-bottom flask with 7-chlorocinnolin-3-ol (1.0 eq).

Add POCl₃ (5.0 eq) cautiously.

Add N,N-Dimethylaniline (0.1 eq) as a base catalyst.

Reflux under N₂ atmosphere until TLC indicates consumption of starting material.

Quench: Pour the reaction mixture slowly onto crushed ice/ammonia solution

(exothermic!).

Extraction: Extract with Dichloromethane (DCM), dry over MgSO₄, and concentrate.
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Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Reactivity & Functionalization Map
The utility of 3,7-dichlorocinnoline lies in its ability to undergo orthogonal functionalization.

The C3 position reacts preferentially due to the electron-withdrawing nature of the adjacent

nitrogen atoms.

Reaction Pathway Diagram
The following Graphviz diagram illustrates the divergent reactivity pathways for 3,7-
dichlorocinnoline.

Reactivity Logic

3,7-Dichlorocinnoline

C3-Aryl Product
(Suzuki Coupling)

Pd(PPh3)4, Ar-B(OH)2
Na2CO3, Dioxane, 90°C

(Fast, Regioselective)

C3-Amino Product
(SNAr / Buchwald)

HNR2, Heat (SNAr)
or Pd2(dba)3, Ligand

3,7-Diaryl Product
(Bis-coupling)

Pd(OAc)2, SPhos
Ar'-B(OH)2, 110°C

(Requires active catalyst)

C3-Cl is significantly more reactive
than C7-Cl due to N-activation.

Click to download full resolution via product page

Figure 1: Divergent reactivity map showing the kinetic preference for C3 functionalization over

C7.

Experimental Logic for Regioselectivity[2][3]
C3-Selectivity: The C3 carbon is electron-deficient (π-deficient) because it is part of the C=N

bond. Oxidative addition of Pd(0) occurs faster at this site.

C7-Selectivity: The C7 carbon is on the benzenoid ring and is less influenced by the nitrogen

atoms. Functionalizing C7 usually requires the C3 position to be either already substituted or

protected, or the use of highly active catalytic systems (e.g., Pd-PEPPSI, Buchwald

precatalysts) that can activate deactivated aryl chlorides.
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Applications in Drug Discovery
The 3,7-dichlorocinnoline scaffold is a bioisostere for quinoline and quinazoline cores, often

used to tune physicochemical properties (solubility, pKa) in kinase inhibitors.

Bioisosterism: Replacing a quinoline CH with a Nitrogen (cinnoline) lowers the logP and

increases the polar surface area (PSA), potentially improving metabolic stability and

reducing hERG liability.

Case Study (Inferred): Analogues of 3,7-dichlorocinnoline have been investigated as

inhibitors of PDE10A (phosphodiesterase) and c-Met kinase, where the nitrogen atoms

participate in critical hydrogen bonding interactions with the kinase hinge region.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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